(E)-N-[(4-Ethyloxan-4-YL)methyl]-2-phenylethenesulfonamide

• IUPAC Name: (E)-N-[(4-ethyloxan-4-yl)methyl]-2-phenylethenesulfonamide
• InChI: InChI=1S/C16H23NO3S/c1-2-16(9-11-20-12-10-16)14-17-21(18,19)13-8-15-6-4-3-5-7-15/h3-8,13,17H,2,9-12,14H2,1H3/b13-8+
• InChI Key: UVPNFHKHGMVBMX-MDWZMJQESA-N
• Canonical SMILES: CCC1(CCOCC1)CNS(=O)(=O)C=CC2=CC=CC=C2
• Isomeric SMILES: CCC1(CCOCC1)CNS(=O)(=O)/C=C/C2=CC=CC=C2
• Molecular Formula: C16H23NO3S
• Molecular Weight: 309.4 g/mol

Description

(E)-N-[(4-Ethyloxan-4-YL)methyl]-2-phenylethenesulfonamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. The compound is also known as E-4031 and has been extensively studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for laboratory experiments.

Scientific Research Applications

Synthesis and Therapeutic Potential

• Anti-inflammatory and Analgesic Applications : A study conducted by Küçükgüzel et al. (2013) focused on the synthesis of celecoxib derivatives, aiming to evaluate their anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV NS5B RNA-dependent RNA polymerase (RdRp) activities. Notably, one compound showcased promising anti-inflammatory and analgesic activities without causing significant tissue damage in liver, kidney, colon, and brain compared to controls or celecoxib, indicating a potential for therapeutic applications (Küçükgüzel et al., 2013).

• Antimicrobial Activity : Sarvaiya, Gulati, and Patel (2019) synthesized arylazopyrazole pyrimidone clubbed heterocyclic compounds and evaluated them for antimicrobial activity against various bacteria and fungi. The study's findings contribute to the understanding of the antimicrobial potential of derivatives of "(E)-N-[(4-Ethyloxan-4-YL)methyl]-2-phenylethenesulfonamide" (Sarvaiya, Gulati, & Patel, 2019).

Material Science Applications

• Photochromic Properties : Ortyl, Janik, and Kucharski (2002) explored methylacrylate polymers with photochromic side chains containing heterocyclic sulfonamide substituted azobenzene. This research highlights the potential of using derivatives of "(E)-N-[(4-Ethyloxan-4-YL)methyl]-2-phenylethenesulfonamide" in developing materials with photoresponsive properties, beneficial for various applications in material sciences (Ortyl, Janik, & Kucharski, 2002).